Cas no 2172367-26-7 (6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid)

2172367-26-7 structure
Product name:6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
- EN300-1267535
- 2172367-26-7
-
- Inchi: 1S/C14H15ClN2O2/c1-3-8(2)6-12-16-11-5-4-9(15)7-10(11)13(17-12)14(18)19/h4-5,7-8H,3,6H2,1-2H3,(H,18,19)
- InChI Key: DBLRSZKPSODKDW-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(C(=O)O)=NC(CC(C)CC)=N2
Computed Properties
- Exact Mass: 278.0822054g/mol
- Monoisotopic Mass: 278.0822054g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 63.1Ų
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1267535-1000mg |
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid |
2172367-26-7 | 1000mg |
$1785.0 | 2023-10-02 | ||
Enamine | EN300-1267535-250mg |
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid |
2172367-26-7 | 250mg |
$1642.0 | 2023-10-02 | ||
Enamine | EN300-1267535-5000mg |
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid |
2172367-26-7 | 5000mg |
$5179.0 | 2023-10-02 | ||
Enamine | EN300-1267535-100mg |
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid |
2172367-26-7 | 100mg |
$1572.0 | 2023-10-02 | ||
Enamine | EN300-1267535-10000mg |
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid |
2172367-26-7 | 10000mg |
$7681.0 | 2023-10-02 | ||
Enamine | EN300-1267535-2500mg |
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid |
2172367-26-7 | 2500mg |
$3501.0 | 2023-10-02 | ||
Enamine | EN300-1267535-1.0g |
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid |
2172367-26-7 | 1g |
$0.0 | 2023-06-08 | ||
Enamine | EN300-1267535-500mg |
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid |
2172367-26-7 | 500mg |
$1714.0 | 2023-10-02 | ||
Enamine | EN300-1267535-50mg |
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid |
2172367-26-7 | 50mg |
$1500.0 | 2023-10-02 |
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid Related Literature
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Ganesh N. Nawale,Saeed Bahadorikhalili,Pallabi Sengupta,Sandeep Kadekar,Subhrangsu Chatterjee,Oommen P. Varghese Chem. Commun., 2019,55, 9112-9115
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Xin Jiang,Xiaoling Yang,Yihua Zhu,Hongliang Jiang,Yifan Yao,Peng Zhao,Chunzhong Li J. Mater. Chem. A, 2014,2, 11124-11133
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Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
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Ting Song,Gongchang Zeng,Piyong Zhang,Tingting Wang,Atif Ali,Shaobin Huang,Heping Zeng J. Mater. Chem. A, 2019,7, 503-512
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Shuo Wu,Wendou Zhang,Qi Yang,Qing Wei,Gang Xie,Sanping Chen,Shengli Gao CrystEngComm, 2019,21, 583-588
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Lucie Plougastel,Oleksandr Koniev,Simon Specklin,Elodie Decuypere,Christophe Créminon,David-Alexandre Buisson,Alain Wagner,Sergii Kolodych,Frédéric Taran Chem. Commun., 2014,50, 9376-9378
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Gabriel A. Valdivia-Berroeta,Karissa C. Kenney,Erika W. Jackson,Joseph C. Bloxham,Adam X. Wayment,Daniel J. Brock,Stacey J. Smith,Jeremy A. Johnson,David J. Michaelis J. Mater. Chem. C, 2020,8, 11079-11087
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Zongle Ma,Bojun Peng,Jian Zeng,Yingbin Zhang,Kai-Wu Luo,Ling-Ling Wang New J. Chem., 2020,44, 15439-15445
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